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Compound of Interest

Compound Name: Izumerogant

Cat. No.: B15544335 Get Quote

Disclaimer: Izumerogant (also known as IMU-935) is a discontinued investigational drug

candidate. As such, a specific, official Safety Data Sheet (SDS) is not publicly available. The

following guidance is based on general best practices for handling potent, biologically active

small molecules and investigational compounds of unknown toxicity. Researchers, scientists,

and drug development professionals must supplement this information with a formal risk

assessment conducted by qualified environmental health and safety (EHS) personnel at their

institution before handling this compound.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to support laboratory safety and chemical handling.

Hazard Communication and Risk Assessment
Izumerogant is an inverse agonist of the Retinoic Acid-related Orphan Receptor gamma t

(RORγt). Compounds in this class are designed to be potent modulators of immune responses.

Preclinical and clinical studies of some RORγt inverse agonists have indicated potential for

significant biological effects, including safety signals related to liver enzymes and thymocyte

effects.[1][2][3] Therefore, Izumerogant should be handled as a potent compound with

unknown specific toxicity. A thorough risk assessment is mandatory before any handling.

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a conservative approach to PPE is required. The

following table summarizes the recommended PPE for handling Izumerogant powder and
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solutions.

Operation
Required Personal

Protective Equipment (PPE)
Rationale

Handling Solid Compound

(Weighing, Aliquoting)

- Respiratory Protection:

NIOSH-approved N95 or

higher-rated respirator. A

powered air-purifying respirator

(PAPR) may be required based

on risk assessment. - Hand

Protection: Double-gloving with

nitrile gloves. - Eye Protection:

Chemical safety goggles. -

Body Protection: Disposable,

impervious lab coat or gown

with tight-fitting cuffs.

To prevent inhalation of fine

powder and dermal/ocular

exposure.

Handling Solutions (e.g., in

DMSO)

- Hand Protection: Nitrile

gloves. - Eye Protection:

Safety glasses with side

shields. - Body Protection:

Standard lab coat.

To protect against splashes of

the compound in solution.

High-Energy Operations (e.g.,

Sonicating, Vortexing)

- Respiratory Protection: Use

of a certified chemical fume

hood is mandatory. - Hand

Protection: Nitrile gloves. - Eye

Protection: Chemical safety

goggles. - Body Protection:

Standard lab coat.

To contain any aerosols that

may be generated.

Experimental Protocols: Stock Solution Preparation
The following is a general protocol for preparing a stock solution of a potent small molecule

inhibitor. This should be adapted to specific experimental needs and institutional SOPs.
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Objective: To prepare a high-concentration stock solution of Izumerogant in a suitable solvent

(e.g., DMSO) for use in cell culture or other assays.

Materials:

Izumerogant (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate PPE (see table above)

Sterile, amber glass vials or polypropylene tubes with secure caps

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Preparation: Don all required PPE for handling solid compounds. Perform all operations

within a certified chemical fume hood.

Weighing: Tare a sterile, pre-labeled vial on a calibrated analytical balance. Carefully weigh

the desired amount of Izumerogant powder directly into the vial.

Solubilization: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to

the vial to achieve the desired stock concentration (e.g., 10 mM).

Mixing: Securely cap the vial. Mix gently by inversion or slow vortexing until the compound is

fully dissolved. Avoid vigorous shaking to minimize aerosol generation.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

labeled vials. Store aliquots at -20°C or -80°C in a designated and clearly labeled freezer box

to avoid repeated freeze-thaw cycles.[4]

Operational and Disposal Plans
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A clear plan for handling spills and disposing of waste is critical for maintaining a safe

laboratory environment.

Spill Response:

Small Spills (Solid):

Do not sweep. Gently cover the spill with absorbent pads dampened with a suitable

solvent (e.g., 70% ethanol) to avoid raising dust.

Carefully wipe the area from the outside in.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Clean the spill area again with soap and water.

Small Spills (Liquid):

Absorb the spill with inert, absorbent material (e.g., vermiculite, sand).

Place the contaminated absorbent material into a sealed container for hazardous waste

disposal.

Clean the spill area with soap and water.

Large Spills: Evacuate the area and notify your institution's EHS department immediately.

Waste Disposal: All waste contaminated with Izumerogant, including empty vials, used PPE,

and contaminated labware, must be disposed of as hazardous chemical waste.

Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container. Do not pour down the drain.

Sharps: All sharps (needles, scalpels) contaminated with Izumerogant must be disposed of

in a designated sharps container for hazardous waste.
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Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Mandatory Visualization
Diagram 1: Safe Handling Workflow for Izumerogant
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Caption: Workflow for the safe handling of Izumerogant from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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